Cas no 1807255-53-3 (2-Chloromethyl-5-cyano-3-(difluoromethoxy)phenylacetic acid)

• Product Name: 2-Chloromethyl-5-cyano-3-(difluoromethoxy)phenylacetic acid
• CAS No: 1807255-53-3
• MF: C₁₁H₈ClF₂NO₃
• MW: 275.635929107666
• CID: 4980415
• Update Time: 2025-05-21

2-Chloromethyl-5-cyano-3-(difluoromethoxy)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloromethyl-5-cyano-3-(difluoromethoxy)phenylacetic acid

• Inchi： 1S/C11H8ClF2NO3/c12-4-8-7(3-10(16)17)1-6(5-15)2-9(8)18-11(13)14/h1-2,11H,3-4H2,(H,16,17)
• InChI Key： LEBLPJVBILTGNB-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC(C#N)=CC=1CC(=O)O)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 344
• XLogP3: 2.4
• Topological Polar Surface Area: 70.3

Additional information on 2-Chloromethyl-5-cyano-3-(difluoromethoxy)phenylacetic acid

2-Chloromethyl-5-cyano-3-(difluoromethoxy)phenylacetic acid (CAS No. 1807255-53-3): An Emerging Compound in Medicinal Chemistry

2-Chloromethyl-5-cyano-3-(difluoromethoxy)phenylacetic acid (CAS No. 1807255-53-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its chloromethyl, cyano, and difluoromethoxy substituents, offers a promising scaffold for the development of new therapeutic agents.

The chemical structure of 2-Chloromethyl-5-cyano-3-(difluoromethoxy)phenylacetic acid is particularly noteworthy for its versatility in chemical modifications. The presence of the chloromethyl group allows for facile functionalization, enabling the synthesis of a wide range of derivatives. The cyano group, known for its electron-withdrawing properties, can influence the compound's electronic and steric properties, making it a valuable moiety in drug design. Additionally, the difluoromethoxy substituent imparts unique pharmacological properties, such as enhanced metabolic stability and improved bioavailability.

Recent studies have explored the biological activities of 2-Chloromethyl-5-cyano-3-(difluoromethoxy)phenylacetic acid. One notable area of research is its potential as an anticancer agent. In vitro studies have shown that this compound exhibits significant cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action is thought to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

Beyond its anticancer properties, 2-Chloromethyl-5-cyano-3-(difluoromethoxy)phenylacetic acid has also been investigated for its anti-inflammatory and analgesic activities. Preclinical studies have demonstrated that this compound can effectively reduce inflammation and pain in animal models. The anti-inflammatory effects are attributed to its ability to inhibit the production of pro-inflammatory cytokines and mediators, such as TNF-α and IL-6.

The pharmacokinetic profile of 2-Chloromethyl-5-cyano-3-(difluoromethoxy)phenylacetic acid is another important aspect of its evaluation. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high lipophilicity and low molecular weight contribute to good oral bioavailability and tissue penetration. Furthermore, the presence of the difluoromethoxy group enhances metabolic stability, reducing the risk of rapid degradation in vivo.

In terms of safety and toxicity, preliminary assessments indicate that 2-Chloromethyl-5-cyano-3-(difluoromethoxy)phenylacetic acid has a favorable safety profile at therapeutic doses. However, further studies are required to fully understand its long-term effects and potential side effects in humans.

The synthesis of 2-Chloromethyl-5-cyano-3-(difluoromethoxy)phenylacetic acid involves a series of well-established chemical reactions. Key steps include the introduction of the difluoromethoxy group via nucleophilic substitution reactions and the formation of the chloromethyl group through chlorination reactions. The final step typically involves carboxylation to generate the desired phenylacetic acid derivative.

In conclusion, 2-Chloromethyl-5-cyano-3-(difluoromethoxy)phenylacetic acid (CAS No. 1807255-53-3) represents a promising lead compound in medicinal chemistry with diverse biological activities and favorable pharmacokinetic properties. Ongoing research continues to explore its potential applications in various therapeutic areas, making it an exciting candidate for further development.